Cas no 105905-71-3 (3,5-Diethylbenzonitrile)

• Product Name: 3,5-Diethylbenzonitrile
• CAS No: 105905-71-3
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 2873861
• PubChem ID: 22314817
• Update Time: 2025-04-21

3,5-Diethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5199687
• 105905-71-3
• 3,5-diethylbenzonitrile
• 3,5-Diethylbenzonitrile

• MDL： MFCD18917131
• Inchi： 1S/C11H13N/c1-3-9-5-10(4-2)7-11(6-9)8-12/h5-7H,3-4H2,1-2H3
• InChI Key： WYRZEAVLKTXXCS-UHFFFAOYSA-N
• SMILES： N#CC1C=C(CC)C=C(C=1)CC

Computed Properties

• Exact Mass: 159.104799419Da
• Monoisotopic Mass: 159.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų